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Compound of Interest

Compound Name:
[2-Amino-1-(furan-2-yl)ethyl]

(benzyl)amine

CAS No.: 128349-17-7

Cat. No.: B1374211

Get Quote

Introduction
This technical guide provides an in-depth analysis of the spectroscopic data for 2-(furan-2-

yl)ethanamine (CAS 1121-46-6). It is important to clarify a potential ambiguity in nomenclature.

The user-specified topic is "2-Amino-1-(furan-2-yl)ethylamine". This is a non-standard name.

Based on common chemical synthesis precursors and database entries, this guide will focus on

the well-documented isomer, 2-(furan-2-yl)ethanamine. This compound is a valuable building

block in medicinal chemistry and organic synthesis, often used as a bioisostere for

phenethylamine derivatives, which can enhance metabolic stability and receptor interactions in

drug design.[1][2] A thorough understanding of its spectroscopic signature is paramount for its

unambiguous identification, purity assessment, and structural verification in research and

development settings.

This document will delve into the core spectroscopic techniques: Nuclear Magnetic Resonance

(NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We will

explore the theoretical underpinnings of the expected spectral features and, where available,

present experimental data. The causality behind experimental choices and data interpretation
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will be explained to provide actionable insights for researchers, scientists, and drug

development professionals.

Molecular Structure and Overview
Before delving into the spectroscopic data, it is essential to visualize the molecule's structure

and the relationship between its different components.

Caption: Molecular structure of 2-(furan-2-yl)ethanamine.

Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that provides information about the

molecular weight and structural fragments of a compound. For 2-(furan-2-yl)ethanamine,

electron ionization (EI) is a common method for generating ions.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Introduction: A dilute solution of 2-(furan-2-yl)ethanamine in a volatile solvent (e.g.,

methanol or dichloromethane) is injected into the gas chromatograph (GC) coupled to the

mass spectrometer. The GC separates the analyte from the solvent and any impurities.

Ionization: As the analyte elutes from the GC column, it enters the ion source of the mass

spectrometer. Here, it is bombarded with a high-energy electron beam (typically 70 eV). This

process ejects an electron from the molecule, forming a positively charged molecular ion

(M⁺•).

Fragmentation: The molecular ion is energetically unstable and undergoes fragmentation,

breaking into smaller, characteristic charged fragments and neutral species. The

fragmentation pattern is reproducible and serves as a "fingerprint" for the molecule.

Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole), which

separates them based on their mass-to-charge ratio (m/z).

Detection: A detector counts the number of ions at each m/z value, generating a mass

spectrum, which is a plot of relative ion abundance versus m/z.
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Data Interpretation and Fragmentation Pathway
The mass spectrum of 2-(furan-2-yl)ethanamine is characterized by a molecular ion peak and

several key fragment ions. The experimental data obtained from a GC-MS analysis is

summarized below.[3]

m/z
Proposed
Fragment Ion

Formula Notes

111 [M]⁺• [C₆H₉NO]⁺• Molecular Ion

81 [M - CH₂NH₂]⁺ [C₅H₅O]⁺

Loss of the aminoethyl

radical, formation of

the furfuryl cation.

Base Peak.

30 [CH₂NH₂]⁺ [CH₄N]⁺

Iminium ion, a

common fragment for

primary amines.

The most prominent feature in the mass spectrum is the base peak at m/z 81. This high

stability is attributed to the formation of the resonance-stabilized furfuryl cation. The

fragmentation process is initiated by the cleavage of the Cα-Cβ bond (the bond between the

two carbons of the ethyl chain), which is a characteristic fragmentation pathway for alkyl-

substituted aromatic rings.

Figure 2: Proposed Mass Fragmentation Pathway
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Caption: Proposed EI-MS fragmentation of 2-(furan-2-yl)ethanamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique that provides detailed information

about the carbon-hydrogen framework of a molecule.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve approximately 5-10 mg of 2-(furan-2-yl)ethanamine in about

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is

critical; CDCl₃ is a good general-purpose solvent, while DMSO-d₆ is useful for observing

exchangeable protons like those of the amine group. Add a small amount of an internal

standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

Data Acquisition: The sample is placed in a high-field NMR spectrometer. For ¹H NMR, a

standard pulse sequence is used. For ¹³C NMR, a proton-decoupled sequence is typically

employed to simplify the spectrum and enhance sensitivity.

Data Processing: The acquired free induction decay (FID) is subjected to Fourier

transformation to generate the frequency-domain NMR spectrum. The spectrum is then

phased, baseline-corrected, and calibrated.

¹H NMR Spectral Data (Predicted)
While experimental data is not readily available in public databases, the ¹H NMR spectrum can

be reliably predicted based on established chemical shift principles and data from similar furan-

containing compounds.[4]
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~7.30 dd 1H H-5 (furan)

Proton adjacent

to the oxygen

atom,

deshielded.

~6.25 dd 1H H-4 (furan)

Proton on the

furan ring

coupled to H-3

and H-5.

~6.05 d 1H H-3 (furan)

Proton on the

furan ring

adjacent to the

substitution.

~2.90 t 2H -CH₂-N

Methylene group

adjacent to the

electronegative

nitrogen atom.

~2.75 t 2H Furan-CH₂-

Methylene group

adjacent to the

furan ring.

~1.50 br s 2H -NH₂

Amine protons;

chemical shift

and multiplicity

can vary with

solvent and

concentration.

¹³C NMR Spectral Data (Predicted)
The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals,

corresponding to the six unique carbon environments in the molecule.
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Chemical Shift (δ, ppm) Assignment Rationale

~155 C-2 (furan)
Carbon bearing the ethylamine

substituent, deshielded.

~141 C-5 (furan)
Carbon adjacent to the oxygen

atom, deshielded.

~110 C-4 (furan) Shielded aromatic carbon.

~105 C-3 (furan) Shielded aromatic carbon.

~42 -CH₂-N
Carbon attached to the

nitrogen atom.

~30 Furan-CH₂-
Carbon attached to the furan

ring.

Infrared (IR) Spectroscopy
IR spectroscopy measures the absorption of infrared radiation by a molecule, which

corresponds to vibrational transitions. It is particularly useful for identifying the presence of

specific functional groups.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR

Sample Preparation: A small drop of neat liquid 2-(furan-2-yl)ethanamine is placed directly

onto the ATR crystal (e.g., diamond or germanium).

Data Acquisition: The IR beam is passed through the crystal in such a way that it reflects off

the internal surface in contact with the sample. At each reflection, the beam penetrates a

small distance into the sample, and absorption occurs at specific wavelengths corresponding

to the vibrational frequencies of the functional groups.

Data Analysis: The resulting spectrum is a plot of transmittance or absorbance versus

wavenumber (cm⁻¹).

Characteristic IR Absorption Bands (Predicted)
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Wavenumber
(cm⁻¹)

Vibration Functional Group Notes

3400-3250 N-H stretch Primary Amine

Typically two bands

for the symmetric and

asymmetric stretches.

3150-3100 C-H stretch Furan Ring
Aromatic C-H

stretching.

2950-2850 C-H stretch -CH₂-
Aliphatic C-H

stretching.

~1600 N-H bend Primary Amine Scissoring vibration.

1580-1450 C=C stretch Furan Ring
Aromatic ring

stretching vibrations.

~1015 C-O-C stretch Furan Ring

Characteristic ether

stretch of the furan

ring.

The presence of a primary amine is typically indicated by a pair of medium-intensity bands in

the 3400-3250 cm⁻¹ region. The vibrations of the furan ring provide a characteristic fingerprint

in the 1600-1000 cm⁻¹ region.

Workflow Summary
The comprehensive spectroscopic analysis of 2-(furan-2-yl)ethanamine follows a logical

progression to ensure structural confirmation and purity assessment.
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Figure 3: General Spectroscopic Analysis Workflow
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Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Conclusion
The spectroscopic data of 2-(furan-2-yl)ethanamine provides a unique set of fingerprints for its

identification and characterization. Mass spectrometry confirms the molecular weight and

reveals a characteristic fragmentation pattern dominated by the stable furfuryl cation. While

experimental NMR and IR spectra are not widely disseminated, their features can be reliably

predicted based on fundamental principles and comparison with related structures. This guide

provides a comprehensive framework for researchers to acquire, interpret, and utilize the

spectroscopic data of this important synthetic building block, ensuring scientific integrity and

facilitating its application in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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